Cas no 46779-48-0 (1-methyl-4-[(4-methylphenyl)sulfonyl]piperazine)
46779-48-0 structure
Product Name:1-methyl-4-[(4-methylphenyl)sulfonyl]piperazine
CAS No:46779-48-0
MF:C12H18N2O2S
MW:254.348521709442
MDL:MFCD00086983
CID:930530
PubChem ID:269717
Update Time:2025-04-19
1-methyl-4-[(4-methylphenyl)sulfonyl]piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-4-[(4-methylphenyl)sulfonyl]piperazine
- 1-methyl-4-(4-methylphenyl)sulfonylpiperazine
- 1-Methyl-4-tosylpiperazine
- 1-methyl-4-(toluene-4-sulfonyl)-piperazine
- 1-Methyl-4-(toluol-4-sulfonyl)-piperazin
- AC1L6N2C
- AC1Q3ZX3
- AC1Q6VJ6
- AP-263
- NSC111206
- SureCN7564728
- 1-Methyl-4-(4-methylphenyl)sulfonyl-piperazine
- 46779-48-0
- VU0118530-2
- Cambridge id 5282957
- MFCD00086983
- Oprea1_184975
- AKOS000383130
- AP-263/40671127
- DTXSID00296724
- N11582
- MLS001202825
- AM86988
- CBDivE_015351
- EU-0066642
- DS-003101
- 1-METHYL-4-(PARA-TOLYLSULFONYL)-PIPERAZINE
- Z45507433
- F0160-0028
- STK408111
- HMS2823E10
- CHEMBL403769
- CS-0281414
- NSC-111206
- SCHEMBL7564728
- 1-METHYL-4-(4-METHYLBENZENESULFONYL)PIPERAZINE
- SMR000513279
- Oprea1_254306
- 1-methyl-4-[(4-methylbenzene)sulfonyl]piperazine
-
- MDL: MFCD00086983
- Inchi: 1S/C12H18N2O2S/c1-11-3-5-12(6-4-11)17(15,16)14-9-7-13(2)8-10-14/h3-6H,7-10H2,1-2H3
- InChI Key: LOQGRIZFMIRFTQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1CCN(C)CC1)(=O)=O
Computed Properties
- Exact Mass: 254.10904
- Monoisotopic Mass: 254.109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 49Ų
Experimental Properties
- Density: 1.199
- Boiling Point: 375.7°C at 760 mmHg
- Flash Point: 181°C
- Refractive Index: 1.564
- PSA: 40.62
- LogP: 1.88770
1-methyl-4-[(4-methylphenyl)sulfonyl]piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D627330-5g |
1-methyl-4-tosylpiperazine |
46779-48-0 | 97% | 5g |
$200 | 2023-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1352084-500mg |
1-Methyl-4-tosylpiperazine |
46779-48-0 | 98% | 500mg |
¥5560.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1352084-1g |
1-Methyl-4-tosylpiperazine |
46779-48-0 | 98% | 1g |
¥6844.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1352084-5g |
1-Methyl-4-tosylpiperazine |
46779-48-0 | 98% | 5g |
¥12547.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1352084-10g |
1-Methyl-4-tosylpiperazine |
46779-48-0 | 98% | 10g |
¥17373.00 | 2024-05-12 | |
| eNovation Chemicals LLC | D627330-1g |
1-methyl-4-tosylpiperazine |
46779-48-0 | 97% | 1g |
$1139 | 2024-05-24 | |
| eNovation Chemicals LLC | D627330-1g |
1-methyl-4-tosylpiperazine |
46779-48-0 | 97% | 1g |
$1139 | 2025-02-24 | |
| eNovation Chemicals LLC | D627330-1g |
1-methyl-4-tosylpiperazine |
46779-48-0 | 97% | 1g |
$1139 | 2025-02-27 |
1-methyl-4-[(4-methylphenyl)sulfonyl]piperazine Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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